Cas no 62889-60-5 (Benzenehexanoic acid, 4-hydroxy-, ethyl ester)

• Product Name: Benzenehexanoic acid, 4-hydroxy-, ethyl ester
• CAS No: 62889-60-5
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 1641415
• PubChem ID: 12392955
• Update Time: 2025-04-21

Benzenehexanoic acid, 4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenehexanoic acid, 4-hydroxy-, ethyl ester
• ethyl 6-(4-hydroxyphenyl)hexanoate
• SCHEMBL5545488
• 62889-60-5
• DTXSID80496068

• Inchi： 1S/C14H20O3/c1-2-17-14(16)7-5-3-4-6-12-8-10-13(15)11-9-12/h8-11,15H,2-7H2,1H3
• InChI Key： NJAFVYVDZQYPMU-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 236.1413
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53